Cas no 32551-29-4 (3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester)

• Product Name: 3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester
• CAS No: 32551-29-4
• MF: C₁₇H₁₃NO₂S
• MW: 295.355623006821
• CID: 1450458
• Update Time: 2024-08-23

3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester

• Inchi： 1S/C17H13NO2S/c1-20-17(19)15-14(12-8-4-2-5-9-12)16(21-18-15)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： USCHEMXCEMEEAD-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 295.06679

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±42.0 °C(Predicted)
• PSA: 39.19
• pka: 0.11±0.10(Predicted)